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Compound of Interest

Compound Name: C17H20N2O2

Cat. No.: B7744846 Get Quote

The chemical formula C17H20N2O2 can refer to multiple substances, including Tropicamide

and isomers of other compounds.[1][2][3] However, in the context of laboratory research and

drug development, a common chemical with a related structure is Nomifensine, often handled

as its maleate salt (C16H18N2 · C4H4O4). This guide focuses on the proper disposal

procedures for Nomifensine, a selective norepinephrine and dopamine reuptake inhibitor used

in laboratory research. Nomifensine was previously sold as an antidepressant but was

withdrawn from the market for safety reasons, including a risk of hemolytic anemia.[4][5]

Immediate Safety and Handling Precautions:

Nomifensine maleate is categorized as a hazardous substance. It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[6] When handling

this compound, all personnel must adhere to the safety protocols outlined in the substance's

Safety Data Sheet (SDS).

Personal Protective Equipment (PPE) is mandatory:

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.

Respiratory Protection: Use a dust mask type N95 (US) or equivalent.

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[6]
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Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to

avoid inhalation of dust.[6] Do not eat, drink, or smoke when using this product.

Step-by-Step Disposal Protocol
The primary directive for the disposal of Nomifensine is to treat it as hazardous chemical waste.

It must be disposed of through an approved waste disposal plant in accordance with all local,

state, and federal regulations.[6] Under no circumstances should this chemical be allowed to

enter drains or waterways.

Containment:

Collect all waste material (pure substance, contaminated labware, etc.) in a designated,

compatible, and clearly labeled hazardous waste container. The container must be kept

tightly closed.[6]

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health & Safety (EHS) department.

Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"Nomifensine maleate."

Include any known hazard warnings (e.g., "Toxic," "Irritant").

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

The storage area should be away from incompatible materials.

Final Disposal:

Contact your institution's EHS or equivalent safety office to arrange for pickup and

disposal by a licensed hazardous waste contractor.
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Provide the contractor with a copy of the Safety Data Sheet.

While specific methods are determined by regulations, high-temperature incineration at a

permitted facility is a common disposal route for such compounds.[7]

Chemical and Safety Data Summary
The following table summarizes key quantitative data for Nomifensine maleate salt.

Property Value Source

CAS Number 32795-47-4 [6]

Molecular Formula C16H18N2 · C4H4O4

Molecular Weight 354.40 g/mol

GHS Hazard Codes H302, H315, H319, H335

Storage Class 11 (Combustible Solids)

Solubility (in DMSO) ~25 mg/mL [8]

Solubility (in Ethanol) ~10 mg/mL [8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of Nomifensine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Nomifensine laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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